Cas no 84065-98-5 (Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate)

Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate is a fluorinated glucose derivative in which the 4-hydroxyl group is replaced by a fluorine atom, and the remaining hydroxyl groups are protected as benzoate esters. This compound serves as a valuable intermediate in carbohydrate chemistry, particularly in the synthesis of modified sugars for biochemical and pharmaceutical research. The fluorine substitution enhances metabolic stability, making it useful for probing enzyme mechanisms or glycosylation studies. The benzoate protecting groups improve solubility in organic solvents, facilitating further synthetic modifications. Its well-defined structure and reactivity make it a reliable reagent for controlled glycosylation reactions and the development of fluorinated glycomimetics.
Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate structure
84065-98-5 structure
Product Name:Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate
CAS No:84065-98-5
MF:C28H25FO8
MW:508.491712331772
CID:989179
PubChem ID:23236147
Update Time:2025-09-27

Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate
    • [(2R,3R,4R,5R,6S)-4,5-dibenzoyloxy-3-fluoro-6-methoxyoxan-2-yl]methyl benzoate
    • CLINDAMYCIN SULFONE
    • Methyl 4-Deoxy-4-flu
    • α-D-galactopyranoside,methy-4-deoxy-4-fluoro-,tribenzoate
    • A-D-glucose Tribenzoate
    • methyl 2,3,6-tri-O-benzoyl-4-fluoro-4-deoxy-D-glucopyranoside
    • Methyl 4-Deoxy-4-fluoro-
    • α-D-Glucopyranoside, methyl 4-deoxy-4-fluoro-, tribenzoate (9CI)
    • 84065-98-5
    • alpha-D-galactopyranoside,methy-4-deoxy-4-fluoro-,tribenzoate
    • Methyl 2,3,6-tri-O-benzoyl-4-fluoro-4-deoxy-alpha-D-glucopyranoside
    • Methyl 4-Deoxy-4-fluoro- alpha -D-glucose Tribenzoate
    • [(2R,3R,4R,5R,6S)-4,5-BIS(BENZOYLOXY)-3-FLUORO-6-METHOXYOXAN-2-YL]METHYL BENZOATE
    • Methyl 4-Deoxy-4-fluoro-alpha-D-glucose Tribenzoate
    • METHYL 2,3,6-TRI-O-BENZOYL-4-DEOXY-4-FLUORO-ALPHA-D-GLUCOPYRANOSIDE
    • SCHEMBL2911447
    • DIJCUJJYNKHAJY-NRUNVSGISA-N
    • DTXSID10631425
    • Methyl 4-Deoxy-4-fluoro-?-D-glucose Tribenzoate
    • Inchi: 1S/C28H25FO8/c1-33-28-24(37-27(32)20-15-9-4-10-16-20)23(36-26(31)19-13-7-3-8-14-19)22(29)21(35-28)17-34-25(30)18-11-5-2-6-12-18/h2-16,21-24,28H,17H2,1H3/t21-,22-,23+,24-,28+/m1/s1
    • InChI Key: DIJCUJJYNKHAJY-NRUNVSGISA-N
    • SMILES: O([C@H]1[C@@H](OC)O[C@H](COC(C2C=CC=CC=2)=O)[C@@H](F)[C@@H]1OC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 508.15300
  • Monoisotopic Mass: 508.15334591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 11
  • Complexity: 757
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.36000
  • LogP: 4.00400

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Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Pyridine ;  2 h, 9 °C; 4 h, 18 ± 3 °C; 18 °C → 10 °C
1.2 Reagents: Water ;  30 min, 10 °C → 21 °C; > 1 h, 21 ± 3 °C
2.1 Reagents: Deoxo-Fluor Solvents: Tetrahydrofuran ;  47 min, 20 ± 5 °C; 3 h, 52 °C; 52 °C → 10 °C
2.2 Reagents: Water ;  50 min, < 25 °C
Reference
Process Development of Selectively Benzoylated and Fluorinated Glycosyl Donors
Weiberth, Franz J.; et al, Organic Process Research & Development, 2010, 14(3), 623-631

Production Method 2

Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane ;  -40 °C → rt
Reference
Synthesis and Structural Characteristics of all Mono- and Difluorinated 4,6-Dideoxy-D-xylo-hexopyranoses
Wheatley, David E. ; et al, Journal of Organic Chemistry, 2021, 86(11), 7725-7756

Production Method 3

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  (Diethylamino)sulfur trifluoride Solvents: Dichloromethane ;  -25 °C; 6 h, -25 °C; -25 °C → rt; overnight, rt; rt → 0 °C
1.2 Reagents: Methanol
Reference
Synthesis and Structure Elucidation of Benzoylated Deoxyfluoropyranosides
Esmurziev, Aslan M.; et al, Journal of Carbohydrate Chemistry, 2010, 29(7), 348-367

Production Method 4

Reaction Conditions
1.1 Reagents: Deoxo-Fluor Solvents: Tetrahydrofuran ;  47 min, 20 ± 5 °C; 3 h, 52 °C; 52 °C → 10 °C
1.2 Reagents: Water ;  50 min, < 25 °C
Reference
Process Development of Selectively Benzoylated and Fluorinated Glycosyl Donors
Weiberth, Franz J.; et al, Organic Process Research & Development, 2010, 14(3), 623-631

Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate Raw materials

Methyl 4-Deoxy-4-fluoro-α-D-glucose Tribenzoate Preparation Products

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